Cas no 61149-54-0 (5-Methyl-4-nitro-1H-indole)

5-Methyl-4-nitro-1H-indole structure
5-Methyl-4-nitro-1H-indole structure
Product Name:5-Methyl-4-nitro-1H-indole
CAS No:61149-54-0
MF:C9H8N2O2
MW:176.172021865845
MDL:MFCD08275945
CID:57636
PubChem ID:12301121
Update Time:2025-04-18

5-Methyl-4-nitro-1H-indole Chemical and Physical Properties

Names and Identifiers

    • 5-Methyl-4-nitro-1H-indole
    • 5-Methyl-4-nitroindole
    • 1H-Indole,5-methyl-4-nitro-
    • 4-Nitro-5-methylindol
    • 5-methyl-4-nitro-indole
    • AG-G-22547
    • CTK5B2758
    • SBB066684
    • ZLD0623
    • CS-0130597
    • DTXSID90486435
    • AKOS006284758
    • J-517793
    • AC-2260
    • SCHEMBL19251836
    • A833063
    • FT-0646386
    • 61149-54-0
    • AMY5088
    • AT41216
    • MDL: MFCD08275945
    • Inchi: 1S/C9H8N2O2/c1-6-2-3-8-7(4-5-10-8)9(6)11(12)13/h2-5,10H,1H3
    • InChI Key: YEWCWEGSXBIVEC-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1=C(C)C=CC2=C1C=CN2)=O

Computed Properties

  • Exact Mass: 176.05864
  • Monoisotopic Mass: 176.058577502g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 214
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 61.6Ų

Experimental Properties

  • Density: 1.355
  • Boiling Point: 361.1°C at 760 mmHg
  • Flash Point: 172.2°C
  • Refractive Index: 1.693
  • PSA: 58.93

5-Methyl-4-nitro-1H-indole Pricemore >>

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